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Compound of Interest

Compound Name: Ido1-IN-14

Cat. No.: B15145173 Get Quote

Head-to-Head In Vitro Comparison: Ido1-IN-14
vs. Navoximod
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparison of two prominent inhibitors of

Indoleamine 2,3-dioxygenase 1 (IDO1): Ido1-IN-14 and navoximod. The data presented herein

is compiled from publicly available literature and supplier technical information to facilitate an

objective evaluation of their respective biochemical and cellular activities.

Data Presentation
The following table summarizes the key in vitro performance indicators for Ido1-IN-14 and

navoximod.

Parameter Ido1-IN-14
Navoximod (GDC-
0919/NLG919)

Reference

Enzymatic IC50 396.9 nM 28 nM [1]

Cellular EC50 3393 nM (HeLa cells) 70 nM [1]

Mechanism of Action Not specified
Non-competitive

inhibitor of IDO1
[2]
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Signaling Pathway and Experimental Workflow
To visually represent the biological context and experimental procedures, the following

diagrams have been generated using Graphviz.

IDO1 Signaling Pathway
The metabolic pathway initiated by IDO1 and the mechanism of its inhibition are depicted

below.
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IDO1 Signaling Pathway and Inhibition
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In Vitro IDO1 Inhibition Assay Workflow

1. Cell Seeding
(e.g., HeLa or SKOV-3 cells)

2. IFN-γ Stimulation
(to induce IDO1 expression)

3. Treatment with
Ido1-IN-14 or Navoximod

4. Incubation

5. Kynurenine Quantification
(from cell supernatant)

6. IC50/EC50 Determination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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